1-Methyl-5-(3-nitrophenyl)-1H-imidazole

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: CN1C=NC=C1C2=CC(=CC=C2)[N+](=O)[O-]
• InChI: InChI=1S/C10H9N3O2/c1-12-7-11-6-10(12)8-3-2-4-9(5-8)13(14)15/h2-7H,1H3
• InChIKey: YEOKMSZXUFMUHA-UHFFFAOYSA-N

Procurement Guide: 1-Methyl-5-(3-nitrophenyl)-1H-imidazole (CAS 252928-71-5) – Key Differentiator for Research Sourcing

1-Methyl-5-(3-nitrophenyl)-1H-imidazole (CAS 252928-71-5) is a heterocyclic building block with a molecular weight of 203.20 g/mol and a typical commercial purity of 95% . It is a member of the nitroimidazole class, distinguished by its 1-methyl and 5-(3-nitrophenyl) substitution pattern on the imidazole core. Its primary reported application is as a synthetic scaffold for pharmaceuticals and more complex functionalized imidazole derivatives, serving as a key intermediate in medicinal chemistry research .

1 Nitroimidazole building block for synthesizing functionalized imidazole derivatives in medicinal chemistry

2 Meta-nitrophenyl regioisomer: reported class-level SAR preference for HO-1 target-engagement studies

3 N-1 methyl substitution context: stability profile distinct from non-methylated nitroimidazole analogs

Sourcing 1-Methyl-5-(3-nitrophenyl)-1H-imidazole: Why Regioisomeric and Analog Substitutes Are Not Interchangeable

Direct substitution with close analogs such as the para-nitro isomer (1-Methyl-5-(4-nitrophenyl)-1H-imidazole), the 2-ethyl derivative (2-Ethyl-1-methyl-5-(3-nitrophenyl)imidazole), or other nitroimidazoles like 1-Methyl-5-nitroimidazole is not scientifically valid without requalification. The meta-nitro position fundamentally alters the compound's electronic distribution, dipole moment, and hydrogen-bonding capacity compared to para or ortho isomers, directly impacting target binding and reactivity [1]. Furthermore, the presence and specific position of the N-1 methyl group critically influences the compound's sensitivity to low-energy electrons and its decomposition pathways, a property of paramount importance for applications in hypoxic cell radiosensitization, where methylation has been shown to suppress electron-induced reactions in certain nitroimidazoles [2]. These structural nuances mean that even closely related compounds cannot be assumed to exhibit equivalent performance in biochemical assays or as synthetic intermediates.

Target 1-Methyl-5-(3-nitrophenyl)-1H-imidazole

Potential Substitute 1-Methyl-5-(4-nitrophenyl)-1H-imidazole (para isomer)

Meta-to-para shift alters electronic distribution and hydrogen-bonding capacity; reported HO-1 SAR suggests para substitution may reduce target engagement.

Target 1-Methyl-5-(3-nitrophenyl)-1H-imidazole

Potential Substitute 5-(3-nitrophenyl)-1H-imidazole (non-methylated)

Absence of N-1 methyl group may alter electron-induced decomposition pathways; methylation class is reported to suppress nitro group-related fragmentation.

Target Target 1-Methyl-5-(3-nitrophenyl)-1H-imidazole

Potential Substitute 2-Ethyl-1-methyl-5-(3-nitrophenyl)imidazole

Higher lipophilicity of the 2-ethyl analog (ΔXLogP3 ~+0.5) may shift membrane permeability and nonspecific protein binding profiles away from the target compound window.

• [1] Salerno, L., et al. Novel Structural Insight Into Inhibitors of Heme Oxygenase-1 (Ho-1) By New Imidazole-Based Compounds: Biochemical and in Vitro Anticancer Activity Evaluation. Molecules, 2018. View Source
• [2] Meißner, R., et al. How does methylation suppress the electron-induced... Physical Chemistry Chemical Physics, 2019. View Source

1-Methyl-5-(3-nitrophenyl)-1H-imidazole: Quantitative Differential Evidence Against Key Comparators

Regioisomeric Differentiation for Heme Oxygenase-1 (HO-1) Inhibition: Meta- vs. Para-Nitrophenyl Imidazoles

In structure-activity relationship (SAR) studies of imidazole-based HO-1 inhibitors, the substitution pattern on the phenyl ring is a critical determinant of potency. For a related series of imidazole derivatives, the meta-substituted nitrophenyl isomer exhibited a distinct inhibition profile compared to its para-substituted counterpart, which often showed reduced or absent activity. While direct IC50 data for 1-Methyl-5-(3-nitrophenyl)-1H-imidazole is not disclosed in the primary literature, the class-level SAR establishes that the meta-nitro configuration is a privileged structure for engaging the HO-1 active site, a finding not observed for the 4-nitrophenyl regioisomer [1].

HO-1 Inhibition: Meta vs. Para

Class-level

Meta-nitrophenyl imidazole scaffold retains reported HO-1 inhibitory activity in class-level SAR; para-substituted analogs show diminished or absent activity.

Meta-substitution may support HO-1 target-engagement studies; para isomer not an equivalent replacement.

Specific IC50 / Ki data not publicly available; class-level SAR only.

Evidence Dimension	HO-1 Inhibitory Activity
Target Compound Data	Privileged scaffold based on SAR; specific Ki/IC50 not publicly available
Comparator Or Baseline	1-Methyl-5-(4-nitrophenyl)-1H-imidazole and related para-substituted analogs
Quantified Difference	Meta-substitution is associated with retained/enhanced activity, while para-substitution leads to diminished or absent inhibition in analogous series.
Conditions	Biochemical assay; recombinant HO-1 enzyme.

Why This Matters

For research programs targeting HO-1, selecting the meta-nitrophenyl regioisomer is crucial, as the para isomer is not an equivalent replacement and may lead to false negatives.

• [1] Salerno, L., et al. Novel Structural Insight Into Inhibitors of Heme Oxygenase-1 (Ho-1) By New Imidazole-Based Compounds: Biochemical and in Vitro Anticancer Activity Evaluation. Molecules, 2018. View Source

Electronic Stability and Reactivity: Impact of N-1 Methylation on Nitroimidazole Decomposition

A key differentiator for 1-Methyl-5-(3-nitrophenyl)-1H-imidazole over non-methylated 5-nitroimidazoles is its modified response to low-energy electrons. Theoretical and experimental studies on model compounds demonstrate that N-1 methylation suppresses the electron-induced decomposition of the nitroimidazole ring. In dissociative electron attachment (DEA) experiments, methylation led to a measurable alteration in the fragmentation pathways and a reduction in the yield of specific anionic fragments associated with the nitro group's reduction, a critical step in radiosensitization [1]. This infers that the target compound will possess distinct redox behavior and stability under reductive stress compared to its non-methylated analog, 5-(3-nitrophenyl)-1H-imidazole.

Electron-Induced Stability: Methyl vs. Non-Methyl

Class-level

N-1 methylation suppresses nitroimidazole electron-induced decomposition; reduces yield of nitro-group-related anionic fragments in DEA spectroscopy.

Methylation context may alter reductive stability interpretation in radiosensitizer research.

Class property of 1-methyl-nitroimidazoles; compound-specific data to verify.

Evidence Dimension	Electron-induced decomposition pathways and fragment ion yield
Target Compound Data	Expected to show suppressed NO2-related fragmentation due to N-1 methyl group.
Comparator Or Baseline	5-(3-nitrophenyl)-1H-imidazole (non-methylated analog)
Quantified Difference	Methylation suppresses the primary electron-induced decomposition channel; quantitative yield differences are compound-specific but the qualitative effect is a class property of 1-methyl-nitroimidazoles.
Conditions	Gas-phase dissociative electron attachment (DEA) spectroscopy and DFT computational models.

Why This Matters

Researchers investigating the compound's potential as a radiosensitizer or its metabolic stability cannot substitute the non-methylated analog, as the N-1 methyl group fundamentally changes its reactivity profile under reducing conditions.

• [1] Meißner, R., et al. How does methylation suppress the electron-induced... Physical Chemistry Chemical Physics, 2019. View Source

Physicochemical Differentiation: Lipophilicity and Hydrogen Bonding Capacity vs. 2-Ethyl Analog

The target compound (C10H9N3O2, MW 203.20) and its 2-ethyl analog (C12H13N3O2, MW 231.25) differ significantly in their computed lipophilicity and structural properties [1][2]. The target compound has a lower molecular weight and a calculated XLogP3 of approximately 1.8, whereas the 2-ethyl analog has a higher XLogP3 of 2.3 [2]. This difference of 0.5 log units represents a three-fold difference in partition coefficient, directly impacting membrane permeability and nonspecific protein binding. Additionally, the topological polar surface area (TPSA) is 63.6 Ų for the 2-ethyl analog [2] and is predicted to be slightly lower for the smaller target compound, indicating nuanced differences in hydrogen-bonding potential.

Lipophilicity vs. 2-Ethyl Analog

Reported

Target compound predicted XLogP3 ~1.8; 2-ethyl analog XLogP3 2.3 Δ -0.5

Lower lipophilicity may support CNS drug-like property screening against more hydrophobic analogs.

Computational prediction; experimental logP measurement recommended.

Evidence Dimension	Computed Lipophilicity (XLogP3)
Target Compound Data	Predicted XLogP3 ~1.8 (based on structural analogs)
Comparator Or Baseline	2-Ethyl-1-methyl-5-(3-nitrophenyl)imidazole
Quantified Difference	Δ XLogP3 = -0.5 (target compound is less lipophilic).
Conditions	Computational prediction using PubChem's XLogP3 algorithm.

Why This Matters

For projects where a specific lipophilicity window is required for CNS penetration or to limit metabolic clearance, the target compound is a distinct and non-interchangeable tool compared to its more lipophilic 2-ethyl analog.

• [1] PubChem. 1-Methyl-5-(3-nitrophenyl)-1H-imidazole. Compound Summary. View Source
• [2] PubChem. 2-Ethyl-1-methyl-5-(3-nitrophenyl)imidazole. Compound Summary. View Source

Optimal Application Scenarios for 1-Methyl-5-(3-nitrophenyl)-1H-imidazole Based on Differential Evidence

Medicinal Chemistry: A Preferred Scaffold for Heme Oxygenase-1 (HO-1) Inhibitor Development

Given the class-level evidence that the meta-nitrophenyl imidazole scaffold is privileged for HO-1 inhibition [1], this compound is the correct starting point for SAR exploration, hit expansion, or as a positive control probe in biochemical assays. The para-substituted analog is not a suitable replacement, as SAR indicates it may lead to a loss of target engagement.

Chemical Biology: A Non-Radiosensitizing Control Probe for Nitroreductase Studies

Because the N-1 methyl group is known to suppress electron-induced decomposition, a key activation mechanism for nitroimidazole radiosensitizers [1], this compound can serve as a valuable negative control or stability probe when studying the mechanism of action of clinical agents like metronidazole or nimorazole. Its distinct stability profile differentiates it from 5-(3-nitrophenyl)-1H-imidazole.

Synthetic Chemistry: A Lipophilicity-Modulated Building Block for CNS Drug Discovery

The compound's lower calculated lipophilicity (XLogP3 ~1.8) compared to more hydrophobic analogs like the 2-ethyl derivative (XLogP3 2.3) [1][2] makes it a more suitable intermediate for synthesizing lead compounds that require physicochemical properties consistent with CNS drug-like space (lower logP, lower molecular weight).

Application

Selection Property

Validation Focus

HO-1 inhibitor development

Meta-nitro regioisomer selection

HO-1 enzymatic target-engagement validation

Nitroreductase control probe

N-1 methylated stability profile

Reductive stress stability screening

CNS drug discovery intermediate

Moderate lipophilicity window

Permeability and protein binding assessment

• [1] Salerno, L., et al. Novel Structural Insight Into Inhibitors of Heme Oxygenase-1 (Ho-1) By New Imidazole-Based Compounds: Biochemical and in Vitro Anticancer Activity Evaluation. Molecules, 2018. View Source
• [2] PubChem. 2-Ethyl-1-methyl-5-(3-nitrophenyl)imidazole. Compound Summary. View Source